Cas no 68354-88-1 ( )

• Product Name: &nbsp
• CAS No: 68354-88-1
• MF: C₁₄H₂₁BrN₂O₉S
• MW: 473.29354262352
• CID: 970209
• PubChem ID: 24199270
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxane-2-carboxylate,hydrobromide
• NSC319759
• NSC-319759
• Methyl 2,3,4-tri-O-acetyl-1-S-carbamimidoyl-1-thiohexopyranuronate--hydrogen bromide (1/1)
• 68354-88-1
• DTXSID20639255
•  

• Inchi： 1S/C14H20N2O9S.BrH/c1-5(17)22-8-9(23-6(2)18)11(24-7(3)19)13(26-14(15)16)25-10(8)12(20)21-4;/h8-11,13H,1-4H3,(H3,15,16);1H
• InChI Key： LYPBKNTWSBOISR-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)C1C(C(C(C(C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 392.089
• Monoisotopic Mass: 472.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 597
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190A^2

Experimental Properties

• Density: 1.53
• Boiling Point: 469.8°C at 760 mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.585
• PSA: 164.3
• LogP: 1.06420